Cas no 315181-54-5 (2-Pyrrolidinone, 1-[(2E)-3-cyclohexyl-1-oxo-2-propenyl]-)

• Product Name: 2-Pyrrolidinone, 1-[(2E)-3-cyclohexyl-1-oxo-2-propenyl]-
• CAS No: 315181-54-5
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 1447589
• PubChem ID: 71447227
• Update Time: 2025-04-20

2-Pyrrolidinone, 1-[(2E)-3-cyclohexyl-1-oxo-2-propenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-[(2E)-3-cyclohexyl-1-oxo-2-propenyl]-
• 1-(3-cyclohexylprop-2-enoyl)pyrrolidin-2-one
• 315181-54-5
• 1-(3-Cyclohexylacryloyl)pyrrolidin-2-one
• DTXSID60855558

• Inchi： 1S/C13H19NO2/c15-12-7-4-10-14(12)13(16)9-8-11-5-2-1-3-6-11/h8-9,11H,1-7,10H2
• InChI Key： NYBFZKPCIXZJCP-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C(C=CC1CCCCC1)=O

Computed Properties

• Exact Mass: 221.14167
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38